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Compound of Interest

Compound Name: 4-Methoxybenzyl carbazate

Cat. No.: B103214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility and stability of 4-
Methoxybenzyl carbazate, a key reagent in synthetic organic chemistry, particularly in the

context of protecting group strategies. Due to the limited availability of specific quantitative data

in public literature, this document focuses on providing detailed experimental protocols for the

determination of its solubility in various solvents and its stability under a range of environmental

conditions. This guide is intended to empower researchers to generate the precise data

required for their specific applications, ensuring the robust and reliable use of 4-
Methoxybenzyl carbazate in research and development.

Introduction
4-Methoxybenzyl carbazate is a hydrazine derivative widely employed in organic synthesis.

Its primary application lies in the introduction of the 4-methoxybenzyloxycarbonyl (Moz)

protecting group for amines, a functionality that can be cleaved under mild oxidative or acidic

conditions. Understanding the solubility and stability of this reagent is paramount for its

effective handling, storage, and application in multi-step synthetic pathways. This guide

outlines the known qualitative characteristics of 4-Methoxybenzyl carbazate and provides

detailed methodologies for its quantitative analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b103214?utm_src=pdf-interest
https://www.benchchem.com/product/b103214?utm_src=pdf-body
https://www.benchchem.com/product/b103214?utm_src=pdf-body
https://www.benchchem.com/product/b103214?utm_src=pdf-body
https://www.benchchem.com/product/b103214?utm_src=pdf-body
https://www.benchchem.com/product/b103214?utm_src=pdf-body
https://www.benchchem.com/product/b103214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A summary of the key physicochemical properties of 4-Methoxybenzyl carbazate is provided

in the table below.

Property Value Reference

CAS Number 18912-37-3 [1]

Molecular Formula C₉H₁₂N₂O₃ [2]

Molecular Weight 196.21 g/mol [2]

Appearance White to off-white solid [1]

Melting Point 75-78 °C [1]

Solubility Profile
Currently, there is a lack of specific, quantitative solubility data for 4-Methoxybenzyl carbazate
in various organic solvents in publicly accessible literature. The available information is

summarized below.

Qualitative Solubility
Solvent Solubility Reference

Water Insoluble [1]

Experimental Protocol for Quantitative Solubility
Determination
To obtain precise solubility data, the following isothermal shake-flask method is recommended.

This method is a standard and reliable technique for determining the saturation solubility of a

compound in a given solvent.

Objective: To determine the concentration of a saturated solution of 4-Methoxybenzyl
carbazate in a selected solvent at a controlled temperature.
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Materials:

4-Methoxybenzyl carbazate (high purity)

Selected solvents (e.g., methanol, ethanol, DMSO, DMF, acetone, ethyl acetate,

dichloromethane, chloroform, toluene, hexane)

Analytical balance

Shaking incubator or water bath with temperature control

Centrifuge

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of 4-Methoxybenzyl
carbazate to a known volume of the selected solvent in a sealed vial. The excess solid

should be clearly visible.

Equilibration: Place the vial in a shaking incubator set to a constant temperature (e.g., 25

°C). Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure

saturation is reached.

Phase Separation: After equilibration, centrifuge the vial at a high speed to pellet the excess

solid.

Sample Dilution: Carefully withdraw a known volume of the clear supernatant and dilute it

with a suitable solvent to a concentration within the linear range of the analytical method.

Quantification: Analyze the diluted sample using a validated HPLC method to determine the

concentration of 4-Methoxybenzyl carbazate.

Calculation: Calculate the solubility in g/100 mL using the determined concentration and the

dilution factor.
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Workflow for Quantitative Solubility Determination

Sample Preparation Analysis

Add excess 4-Methoxybenzyl
carbazate to solvent

Equilibrate in shaking
incubator (24-48h)

Centrifuge to separate
undissolved solid

Withdraw and dilute
supernatant

Analyze by validated
HPLC method

Inject diluted sample Calculate solubility
(g/100mL)

Workflow for Comprehensive Stability Testing

Hydrolytic Stability

Thermal Stability

Photostability

4-Methoxybenzyl Carbazate Sample

Prepare solutions at
different pH (4, 7, 9)

Expose solid sample to
elevated temperature (e.g., 60°C)

Expose solid and solution
samples to light (ICH option 1)

Incubate at controlled
temperature (e.g., 40°C)

Analyze at time points
by HPLC

Stability Profile

Analyze at time points
by HPLC

Include dark control

Analyze exposed and control
samples by HPLC
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Potential Degradation Pathways

4-Methoxybenzyl Carbazate

Potential Degradation Products

4-Methoxybenzyl carbazate

Acidic Conditions

Alkaline Conditions

Oxidizing Agents

UV/Visible Light

4-Methoxybenzyl alcohol

Hydrazine

CO₂

Photodegradation Products

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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